4-(4-Isopropyl-1-piperazinyl)butanoic acid

• IUPAC Name: 4-(4-propan-2-ylpiperazin-1-yl)butanoic acid
• InChI: InChI=1S/C11H22N2O2/c1-10(2)13-8-6-12(7-9-13)5-3-4-11(14)15/h10H,3-9H2,1-2H3,(H,14,15)
• InChI Key: PJUWWDFGJYSQQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)CCCC(=O)O
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol

Description

4-(4-Isopropyl-1-piperazinyl)butanoic acid, commonly referred to as 4-IPB, is a synthetic compound with a wide range of applications in scientific research. It is a chemical derivative of piperazine, a heterocyclic compound found in many plant and animal species. 4-IPB has been used in research studies to investigate its effects on biochemical and physiological processes, as well as its potential for use in laboratory experiments.

Scientific Research Applications

4-IPB has been used in a variety of scientific research applications. It has been used to study the effects of various drugs on the central nervous system, as well as its potential for use in laboratory experiments. 4-IPB has also been used in studies to investigate its effects on biochemical and physiological processes, such as the regulation of glucose metabolism and the effects of hormones.

Mechanism of Action

4-IPB is known to interact with a variety of receptors, including serotonin, dopamine, and norepinephrine receptors. It has been shown to modulate the activity of these receptors, resulting in changes in biochemical and physiological processes. 4-IPB is believed to act as an agonist at certain receptors, while it acts as an antagonist at others.
Biochemical and Physiological Effects
4-IPB has been shown to have a variety of effects on biochemical and physiological processes. It has been found to affect the regulation of glucose metabolism, as well as the release of hormones such as insulin and glucagon. 4-IPB has also been found to modulate the activity of certain neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

4-IPB has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications. It is also relatively stable and can be stored for long periods of time. However, 4-IPB also has several limitations. It is not water-soluble, which can make it difficult to use in some experiments. It is also not very selective in its interactions with receptors, which can lead to unwanted side effects.

Future Directions

There are a number of potential future directions for 4-IPB research. For example, further research is needed to better understand its mechanism of action and its effects on biochemical and physiological processes. Additionally, research is needed to explore the potential for using 4-IPB in the development of new drugs and therapies. Finally, research is needed to explore the potential for using 4-IPB in laboratory experiments, such as to study the effects of various drugs on the central nervous system.